6-(3-methoxyphenyl)-3-methyl-5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine

• IUPAC Name: 6-(3-methoxyphenyl)-3-methyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
• InChI: InChI=1S/C12H14N4OS/c1-8-13-14-12-16(8)15-11(7-18-12)9-4-3-5-10(6-9)17-2/h3-6,11,15H,7H2,1-2H3
• InChI Key: MEGAFZBSNRSIDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1NC(CS2)C3=CC(=CC=C3)OC
• Molecular Formula: C12H14N4OS
• Molecular Weight: 262.33 g/mol

Description

The compound “6-(3-methoxyphenyl)-3-methyl-5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine” belongs to a class of heterocyclic compounds known as triazolothiadiazines. These compounds are characterized by a hybrid nucleus made by fusion of two pharmaceutically active moieties, i.e., triazole and thiadiazine. They have wide-ranging applications as synthetic intermediates and promising pharmaceuticals.

Synthesis Analysis

The synthesis of triazolothiadiazines involves various synthetic approaches. For instance, one-pot multicomponent synthesis has been reported for the synthesis of related compounds. The reaction of certain precursors with 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol in the presence of a catalytic amount of piperidine can yield triazolothiadiazines.

Molecular Structure Analysis

Triazolothiadiazines have a unique structure characterized by the fusion of a five-membered triazole ring with a six-membered thiadiazine ring. This structure allows for specific interactions with different target receptors due to its hydrogen bond accepting and donating characteristics.

Chemical Reactions Analysis

Triazolothiadiazines can undergo various chemical reactions. For instance, they can react with 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol to yield novel compounds. They can also react with o-phenylenediamine derivatives to afford corresponding derivatives.

Scientific Research Applications

Antibacterial and Antifungal Activity

• The synthesized compound has been evaluated for its antibacterial and antifungal properties. It exhibits high activity against Gram-negative bacteria (such as E. coli and P. aeruginosa) and Gram-positive bacteria (S. aureus). .

Anti-Inflammatory Properties

• The compound demonstrates anti-inflammatory activity. .

Anticancer Potential

• Although not explicitly mentioned in the literature for this specific compound, related 1,2,4-triazole derivatives have shown anticancer activity. .

Antioxidant Activity

• While antioxidant activity is not directly reported for this compound, its structural features suggest potential antioxidant properties. .

Cell Cycle Arrest and Apoptosis

• A related compound, 3-(3-methoxyphenyl)-6-(3-amino-4-methoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine , has been investigated as a tubulin inhibitor. .

Influenza Inhibition

• The synthesized compounds have been tested against the influenza A virus. .

Mechanism of Action

Target of Action

Compounds with similar structures have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects .

Mode of Action

It is known that the ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors .

Biochemical Pathways

Compounds with similar structures have been reported to inhibit enzymes such as carbonic anhydrase, cholinesterase, alkaline phosphatase, lipase, and aromatase . These enzymes play crucial roles in various biochemical pathways.

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for compounds with similar structures .

Future Directions

Triazolothiadiazines, including “6-(3-methoxyphenyl)-3-methyl-5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine”, hold promise in drug design, discovery, and development due to their diverse pharmacological activities. Future research could focus on exploring the structure-activity relationship of these compounds and developing new target-oriented triazolothiadiazine-based drugs for the treatment of various diseases.